Cas no 1806186-98-0 (Methyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806186-98-0
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4841639
• Update Time: 2025-05-20

Methyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-17-6-3-5(4-11)15-8(19-10(12,13)14)7(6)9(16)18-2/h3H,4H2,1-2H3
• InChI Key： UNNIBPDCLLKSJH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C(=O)OC)=C(N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806186-98-0)

Methyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806186-98-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in facilitating complex chemical transformations. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential implications for future research.

The compound's unique structural features, including the chloromethyl and trifluoromethoxy groups, make it a versatile building block for the construction of more complex molecules. Recent publications have demonstrated its utility in the synthesis of pyridine-based derivatives, which are known for their diverse pharmacological activities. For instance, researchers have successfully utilized this intermediate in the development of potential anticancer and antimicrobial agents, leveraging its reactivity to introduce various functional groups.

One of the most notable advancements in the application of Methyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate is its use in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent studies have shown that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, opening new avenues for drug discovery.

In addition to its pharmaceutical applications, this compound has also been explored in the field of agrochemicals. Researchers have reported its use in the synthesis of novel pesticides and herbicides, where the trifluoromethoxy group enhances the bioactivity and stability of the final products. These findings underscore the compound's potential to contribute to the development of more effective and environmentally friendly agrochemicals.

The synthesis of Methyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate has also seen significant improvements in recent years. Novel catalytic methods and greener synthetic routes have been developed to enhance the yield and purity of the compound while minimizing environmental impact. For example, recent studies have explored the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to optimize the production process.

Looking ahead, the continued exploration of Methyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate and its derivatives holds great promise for advancing both pharmaceutical and agrochemical research. Future studies are expected to focus on expanding its applications in drug discovery, improving synthetic methodologies, and investigating its mechanism of action in biological systems. As such, this compound remains a valuable asset in the toolkit of chemists and researchers in the chemical biology and medicinal chemistry fields.